Cas no 220845-12-5 (1H-Pyrrole-2-carboxaldehyde,4-butyl-3,5-dimethyl-)

• Product Name: 1H-Pyrrole-2-carboxaldehyde,4-butyl-3,5-dimethyl-
• CAS No: 220845-12-5
• MF: C₁₁H₁₇NO
• MW: 179.258783102036
• CID: 244056
• PubChem ID: 12095207
• Update Time: 2025-04-19

1H-Pyrrole-2-carboxaldehyde,4-butyl-3,5-dimethyl- Chemical and Physical Properties

Names and Identifiers

• 1H-Pyrrole-2-carboxaldehyde,4-butyl-3,5-dimethyl-
• 1H-Pyrrole-2-carboxaldehyde,4-butyl-3,5-dimethyl-(9CI)
• 4-Butyl-3,5-dimethyl-1H-pyrrole-2-carbaldehyde
• 220845-12-5

• Inchi： 1S/C11H17NO/c1-4-5-6-10-8(2)11(7-13)12-9(10)3/h7,12H,4-6H2,1-3H3
• InChI Key： ITVUCLRIVHDQEA-UHFFFAOYSA-N
• SMILES： O=CC1=C(C)C(=C(C)N1)CCCC

Computed Properties

• Exact Mass: 179.13111
• Monoisotopic Mass: 179.131014166g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 13
• Rotatable Bond Count: 4
• Complexity: 170
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.2
• Topological Polar Surface Area: 32.9Ų

Experimental Properties

• PSA: 32.86
• LogP: 2.78660